Cas no 1997470-00-4 ((3S)-3-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid)
(3S)-3-Amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid is a chiral non-proteinogenic amino acid derivative featuring a brominated pyrazole moiety. Its stereospecific (S)-configuration and functionalized heterocyclic structure make it a valuable intermediate in organic synthesis and medicinal chemistry. The presence of both amino and carboxylic acid groups enables its use in peptide modifications or as a building block for bioactive compounds. The 3-bromo substituent on the pyrazole ring offers a reactive site for further derivatization via cross-coupling or nucleophilic substitution reactions. This compound is particularly useful in the development of targeted small-molecule inhibitors or as a precursor for agrochemical research due to its structural versatility and potential for selective functionalization.
1997470-00-4 structure
Product Name:(3S)-3-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid
CAS No:1997470-00-4
MF:C7H10BrN3O2
MW:248.07720041275
CID:5830817
PubChem ID:165522439
Update Time:2025-11-01
(3S)-3-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S)-3-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid
- 1997470-00-4
- EN300-1286674
-
- Inchi： 1S/C7H10BrN3O2/c1-11-5(3-6(8)10-11)4(9)2-7(12)13/h3-4H,2,9H2,1H3,(H,12,13)/t4-/m0/s1
- InChI Key： UKWSVPLSYFXBFJ-BYPYZUCNSA-N
- SMILES： BrC1C=C([C@H](CC(=O)O)N)N(C)N=1
Computed Properties
- Exact Mass: 246.99564g/mol
- Monoisotopic Mass: 246.99564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.6
- Topological Polar Surface Area: 81.1Ų
(3S)-3-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1286674-1.0g |
(3S)-3-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid |
1997470-00-4 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1286674-50mg |
(3S)-3-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid |
1997470-00-4 | 50mg |
$827.0 | 2023-10-01 | ||
| Enamine | EN300-1286674-100mg |
(3S)-3-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid |
1997470-00-4 | 100mg |
$867.0 | 2023-10-01 | ||
| Enamine | EN300-1286674-250mg |
(3S)-3-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid |
1997470-00-4 | 250mg |
$906.0 | 2023-10-01 | ||
| Enamine | EN300-1286674-500mg |
(3S)-3-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid |
1997470-00-4 | 500mg |
$946.0 | 2023-10-01 | ||
| Enamine | EN300-1286674-1000mg |
(3S)-3-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid |
1997470-00-4 | 1000mg |
$986.0 | 2023-10-01 | ||
| Enamine | EN300-1286674-2500mg |
(3S)-3-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid |
1997470-00-4 | 2500mg |
$1931.0 | 2023-10-01 | ||
| Enamine | EN300-1286674-5000mg |
(3S)-3-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid |
1997470-00-4 | 5000mg |
$2858.0 | 2023-10-01 | ||
| Enamine | EN300-1286674-10000mg |
(3S)-3-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid |
1997470-00-4 | 10000mg |
$4236.0 | 2023-10-01 |
(3S)-3-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on (3S)-3-amino-3-(3-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid
(3S)-3-Amino-3-(Bromo<\/sub>-Methyl<\/sub>-Pyrazol<\/sub>-5-Yl)Propanoic Acid<\/sub>
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